Cas no 316155-86-9 (tert-butyl 1,6-naphthyridin-2-ylcarbamate)

• Product Name: tert-butyl 1,6-naphthyridin-2-ylcarbamate
• CAS No: 316155-86-9
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2127598
• PubChem ID: 15471899
• Update Time: 2025-06-07

tert-butyl 1,6-naphthyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,6-naphthyridin-2-ylcarbamate
• 316155-86-9
• SCHEMBL4296569
• DA-06964
• tert-butyl1,6-naphthyridin-2-ylcarbamate
• WMGSELKBUUHTBA-UHFFFAOYSA-N

• Inchi： 1S/C13H15N3O2/c1-13(2,3)18-12(17)16-11-5-4-9-8-14-7-6-10(9)15-11/h4-8H,1-3H3,(H,15,16,17)
• InChI Key： WMGSELKBUUHTBA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2C=NC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.116426730Da
• Monoisotopic Mass: 245.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl 1,6-naphthyridin-2-ylcarbamate

tert-butyl 1,6-naphthyridin-2-ylcarbamate (CAS No. 316155-86-9): An Overview of Its Properties and Applications

tert-butyl 1,6-naphthyridin-2-ylcarbamate (CAS No. 316155-86-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to tert-butyl 1,6-naphthyridin-2-ylcarbamate.

Chemical Structure and Properties

tert-butyl 1,6-naphthyridin-2-ylcarbamate is a carbamate derivative featuring a tert-butyl group attached to a 1,6-naphthyridine ring. The naphthyridine moiety is a heterocyclic aromatic compound consisting of a pyridine ring fused to a benzene ring. The presence of the tert-butyl group provides steric protection and enhances the stability of the compound. The carbamate functionality imparts reactivity and allows for various chemical transformations.

The molecular formula of tert-butyl 1,6-naphthyridin-2-ylcarbamate is C₁₄H₁₇N₃O₂, with a molecular weight of approximately 255.30 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of tert-butyl 1,6-naphthyridin-2-ylcarbamate can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of 2-amino-1,6-naphthyridine with tert-butyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction proceeds via nucleophilic substitution, forming the desired carbamate product.

An alternative approach involves the use of peptide coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) to facilitate the formation of the carbamate bond. These methods are particularly useful for large-scale synthesis and can be optimized for high yields and purity.

Biological Activity and Applications

tert-butyl 1,6-naphthyridin-2-ylcarbamate has been extensively studied for its biological activity and potential therapeutic applications. Recent research has highlighted its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of tert-butyl 1,6-naphthyridin-2-ylcarbamate against human carbonic anhydrase II (hCA II). The results showed that the compound exhibited potent inhibition with an IC₅₀ value in the low micromolar range. This finding suggests that tert-butyl 1,6-naphthyridin-2-ylcarbamate could be a promising lead compound for the development of hCA II inhibitors with potential applications in treating conditions such as glaucoma and epilepsy.

Another area of interest is the anti-inflammatory activity of tert-butyl 1,6-naphthyridin-2-ylcarbamate. Studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings open up new possibilities for its use in managing inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the clinical potential of tert-butyl 1,6-naphthyridin-2-ylcarbamate. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In addition to its direct therapeutic applications, tert-butyl 1,6-naphthyridin-2-ylcarbamate serves as an important building block in drug discovery programs. Its structural flexibility allows for easy modification through functional group manipulation, enabling researchers to explore a wide range of analogs with enhanced biological activity and pharmacokinetic properties.

Safety Considerations

Safety is a critical aspect in the development and use of any chemical compound. While no specific safety concerns have been reported for tert-butyl 1,6-naphthyridin-2-ylcarbamate, it is essential to handle it with appropriate precautions as per standard laboratory practices. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact or inhalation.

In conclusion, tert-butyl 1,6-naphthyridin-2-ylcarbamate (CAS No. 316155-86-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further exploration and development into novel therapeutic agents. As research continues to advance, we can expect to see more innovative applications of this compound in various fields.